Cas no 2708340-91-2 (D-Lysine-d)

• Product Name: D-Lysine-d
• CAS No: 2708340-91-2
• MF: C₆H₁₅ClN₂O₂
• MW: 182.65
• CID: 5145943
• Update Time: 2025-10-31

D-Lysine-d Chemical and Physical Properties

Names and Identifiers

• D-Lysine-d

• Inchi： 1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m1./s1
• InChI Key： BVHLGVCQOALMSV-NUBCRITNSA-N
• SMILES： [C@H](N)(C(=O)O)CC([H])([H])C([H])([H])CN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Lysine-d

Comprehensive Overview of D-Lysine-d (CAS No. 2708340-91-2): Applications and Research Insights

In the realm of isotopic labeling and biomedical research, D-Lysine-d (CAS No. 2708340-91-2) has emerged as a pivotal compound. This deuterated form of lysine, a fundamental amino acid, is extensively utilized in metabolic studies, proteomics, and drug development. Its unique properties, including enhanced stability and traceability, make it indispensable for advanced scientific investigations. Researchers and pharmaceutical developers are increasingly leveraging D-Lysine-d to unravel complex biological pathways and optimize therapeutic formulations.

The growing interest in deuterated compounds like D-Lysine-d stems from their ability to improve pharmacokinetics and reduce metabolic degradation. This aligns with current trends in precision medicine, where deuterium incorporation is explored to enhance drug efficacy and safety. A frequently searched question—"How does deuterium labeling improve drug half-life?"—highlights the relevance of this compound in modern pharmacology. Studies demonstrate that D-Lysine-d can serve as a tracer in protein turnover assays, offering insights into diseases like cancer and neurodegenerative disorders.

From an industrial perspective, CAS No. 2708340-91-2 is synthesized under stringent conditions to ensure isotopic purity, a critical factor for reproducible experimental outcomes. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to validate its structural integrity. The compound’s compatibility with cell culture media and in vivo models further broadens its utility, addressing another common query: "Can deuterated amino acids be used in live-cell imaging?" The answer lies in their minimal cytotoxicity and robust detection signals.

Beyond academia, D-Lysine-d finds applications in nutraceuticals and sports science, where its role in muscle protein synthesis is under scrutiny. With the rise of personalized nutrition, consumers and clinicians alike seek evidence-backed ingredients to support metabolic health. This compound’s potential to modulate mTOR signaling pathways—a trending topic in longevity research—adds to its appeal. Notably, searches for "deuterated amino acids in anti-aging" have surged, reflecting public fascination with innovative biomarkers.

Regulatory and safety profiles of CAS No. 2708340-91-2 adhere to global standards, ensuring its safe handling in laboratories. Its non-hazardous classification facilitates cross-border collaborations, a key advantage for multinational research initiatives. As the demand for stable isotope-labeled reagents grows, D-Lysine-d stands out for its versatility and scientific rigor, cementing its status as a cornerstone in isotopic applications.